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Introduction

Azurin, a small, blue copper protein of approximately 14kDa, is found in bacteria such as
Pseudomonas aeruginosa.[1] It functions as an electron carrier, moderating single-electron
transfer between enzymes in the cytochrome chain through the oxidation-reduction cycle of its
copper ion (Cu(l)/Cu(ll)).[1][2] Beyond its physiological role in bacterial denitrification, Azurin
has garnered significant interest in biotechnology and medicine.[1][2] Its remarkable stability,
inherent redox properties, and, most notably, its specific binding affinity for the tumor
suppressor protein p53 make it an excellent candidate for the development of highly sensitive
and selective biosensors.[1][3][4] This document provides an overview of Azurin's applications
in biosensor technology, complete with performance data and detailed experimental protocols
for researchers.

Core Principles of Azurin-Based Biosensors

Azurin-based biosensors leverage two primary properties of the protein:

» Redox Activity: The copper center in Azurin can be readily oxidized and reduced. This
electron transfer capability is central to its use in electrochemical biosensors, where the
binding of an analyte can modulate the electron transfer rate, generating a measurable

electrical signal.[5][6]

o Biorecognition: Azurin exhibits a specific and stable interaction with the human tumor
suppressor protein p53.[3][4] This specific affinity allows Azurin to act as a highly selective
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biological recognition element for detecting p53, a critical biomarker in many cancers.[7]

These principles are applied in various biosensor formats, most notably electrochemical and

optical sensors, to detect cancer biomarkers and other relevant molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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